Cas no 1820734-44-8 (1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride)

• Product Name: 1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride
• CAS No: 1820734-44-8
• MF: C₁₀H₁₇Cl₂N₃O
• MW: 266.167480230331
• MDL: MFCD28506179
• CID: 3047424
• PubChem ID: 121514137
• Update Time: 2025-11-06

1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[5-(Aminomethyl)-2-pyridinyl]-3-pyrrolidinol dihydrochloride
• 1-[5-(aminomethyl)pyridin-2-yl]pyrrolidin-3-ol;dihydrochloride
• 1-(5-(Aminomethyl)pyridin-2-yl)pyrrolidin-3-ol dihydrochloride
• 1820734-44-8
• 1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride

• MDL： MFCD28506179
• Inchi： 1S/C10H15N3O.2ClH/c11-5-8-1-2-10(12-6-8)13-4-3-9(14)7-13;;/h1-2,6,9,14H,3-5,7,11H2;2*1H
• InChI Key： DJKNECKRVGNXEM-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1CN(C2C=CC(CN)=CN=2)CC1

Computed Properties

• Exact Mass: 265.0748676g/mol
• Monoisotopic Mass: 265.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride

1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride (CAS No. 1820734-44-8): An Overview

1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride (CAS No. 1820734-44-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and as a tool for understanding the mechanisms of neurotransmitter systems.

The chemical structure of 1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride consists of a pyridine ring linked to a pyrrolidine moiety via an aminomethyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting candidate for drug development. The dihydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in both research and clinical settings.

Recent studies have highlighted the potential of 1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride as a modulator of nicotinic acetylcholine receptors (nAChRs). These receptors play a critical role in various physiological processes, including cognitive function, pain perception, and addiction. By selectively interacting with specific subtypes of nAChRs, this compound can potentially offer therapeutic benefits in conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain.

In preclinical studies, 1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride has demonstrated significant efficacy in improving cognitive function in animal models of Alzheimer's disease. It has been shown to enhance memory retention and reduce amyloid-beta plaque formation, which are key hallmarks of the disease. Additionally, the compound has exhibited neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

The pharmacokinetic properties of 1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride have also been extensively studied. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues in the central nervous system. The compound is metabolized primarily through hepatic pathways, with minimal renal excretion, which reduces the risk of drug-drug interactions and renal toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no serious adverse events reported. Phase II trials are expected to provide further insights into its therapeutic potential and optimal dosing regimens.

Beyond its therapeutic applications, 1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride is also a valuable tool for basic research in neuroscience. Its ability to selectively modulate nAChRs makes it an important probe for investigating the functional roles of these receptors in various neurological processes. Researchers are using this compound to explore new pathways and mechanisms that could lead to the development of novel treatments for neurological disorders.

In conclusion, 1-5-(Aminomethyl)-2-pyridinyl-3-pyrrolidinoldihydrochloride (CAS No. 1820734-44-8) represents a promising advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a compelling candidate for further investigation and potential clinical application. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing our understanding and treatment of neurological disorders.